Cas no 380431-59-4 (N-[5-(azepane-1-sulfonyl)-2-chlorophenyl]-2-chloroacetamide)

N-[5-(azepane-1-sulfonyl)-2-chlorophenyl]-2-chloroacetamide is a specialized organic compound featuring a chloroacetamide moiety linked to a chlorophenyl ring substituted with an azepane sulfonyl group. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly in the development of pharmacologically active intermediates. The presence of both sulfonamide and chloroacetamide functional groups enhances its utility in nucleophilic substitution reactions and as a precursor for heterocyclic synthesis. Its well-defined molecular architecture ensures consistent performance in targeted applications, such as medicinal chemistry research. The compound's stability and purity are critical for reproducible results in complex synthetic pathways.
N-[5-(azepane-1-sulfonyl)-2-chlorophenyl]-2-chloroacetamide structure
380431-59-4 structure
Product Name:N-[5-(azepane-1-sulfonyl)-2-chlorophenyl]-2-chloroacetamide
CAS No:380431-59-4
MF:C14H18Cl2N2O3S
MW:365.275320529938
CID:3104925
PubChem ID:3688338
Update Time:2025-10-31

N-[5-(azepane-1-sulfonyl)-2-chlorophenyl]-2-chloroacetamide Chemical and Physical Properties

Names and Identifiers

    • N-[5-(Azepane-1-sulfonyl)-2-chloro-phenyl]-2-chloro-acetamide
    • N-[5-(azepane-1-sulfonyl)-2-chlorophenyl]-2-chloroacetamide
    • N-[5-(1-azepanylsulfonyl)-2-chlorophenyl]-2-chloroacetamide
    • EN300-01731
    • cid_3688338
    • AKOS000115129
    • N-[5-(azepan-1-ylsulfonyl)-2-chlorophenyl]-2-chloroacetamide
    • 380431-59-4
    • SMR000242637
    • CHEMBL1443448
    • N-[5-(azepan-1-ylsulfonyl)-2-chloro-phenyl]-2-chloro-acetamide
    • CS-0218691
    • HMS2527F24
    • N-[5-(azepan-1-ylsulfonyl)-2-chloranyl-phenyl]-2-chloranyl-ethanamide
    • MLS000417392
    • G38213
    • Z56824476
    • BDBM59526
    • Inchi: 1S/C14H18Cl2N2O3S/c15-10-14(19)17-13-9-11(5-6-12(13)16)22(20,21)18-7-3-1-2-4-8-18/h5-6,9H,1-4,7-8,10H2,(H,17,19)
    • InChI Key: MPNCJFUFNVEQEC-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1NC(CCl)=O)S(N1CCCCCC1)(=O)=O

Computed Properties

  • Exact Mass: 364.0415190Da
  • Monoisotopic Mass: 364.0415190Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 473
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 74.9Ų

N-[5-(azepane-1-sulfonyl)-2-chlorophenyl]-2-chloroacetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN15129-1 G
N-[5-(azepane-1-sulfonyl)-2-chlorophenyl]-2-chloroacetamide
380431-59-4 95%
1g
¥ 1,227.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN15129-5 G
N-[5-(azepane-1-sulfonyl)-2-chlorophenyl]-2-chloroacetamide
380431-59-4 95%
5g
¥ 3,755.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN15129-10 G
N-[5-(azepane-1-sulfonyl)-2-chlorophenyl]-2-chloroacetamide
380431-59-4 95%
10g
¥ 5,517.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN15129-1G
N-[5-(azepane-1-sulfonyl)-2-chlorophenyl]-2-chloroacetamide
380431-59-4 95%
1g
¥ 1,227.00 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN15129-5G
N-[5-(azepane-1-sulfonyl)-2-chlorophenyl]-2-chloroacetamide
380431-59-4 95%
5g
¥ 3,755.00 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN15129-10G
N-[5-(azepane-1-sulfonyl)-2-chlorophenyl]-2-chloroacetamide
380431-59-4 95%
10g
¥ 5,517.00 2023-04-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1289361-1g
N-[5-(azepane-1-sulfonyl)-2-chlorophenyl]-2-chloroacetamide
380431-59-4 95%
1g
¥1740.00 2024-05-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1289361-5g
N-[5-(azepane-1-sulfonyl)-2-chlorophenyl]-2-chloroacetamide
380431-59-4 95%
5g
¥6144.00 2024-05-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1289361-10g
N-[5-(azepane-1-sulfonyl)-2-chlorophenyl]-2-chloroacetamide
380431-59-4 95%
10g
¥8426.00 2024-05-16
Enamine
EN300-01731-0.05g
N-[5-(azepane-1-sulfonyl)-2-chlorophenyl]-2-chloroacetamide
380431-59-4 95%
0.05g
$64.0 2023-04-29

Additional information on N-[5-(azepane-1-sulfonyl)-2-chlorophenyl]-2-chloroacetamide

Recent Advances in the Study of N-[5-(azepane-1-sulfonyl)-2-chlorophenyl]-2-chloroacetamide (CAS: 380431-59-4)

The compound N-[5-(azepane-1-sulfonyl)-2-chlorophenyl]-2-chloroacetamide (CAS: 380431-59-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonamide and chloroacetamide functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and targeted therapies. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of research has been the compound's role as a potential inhibitor of specific enzymes involved in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-[5-(azepane-1-sulfonyl)-2-chlorophenyl]-2-chloroacetamide exhibits strong inhibitory activity against certain cysteine proteases, which are implicated in inflammatory and neurodegenerative diseases. The study utilized X-ray crystallography to reveal the compound's binding mode, providing valuable insights for further structural optimization.

In addition to its enzyme inhibitory properties, recent investigations have explored the compound's potential in cancer therapy. A preclinical study conducted by researchers at a leading pharmaceutical institute found that N-[5-(azepane-1-sulfonyl)-2-chlorophenyl]-2-chloroacetamide selectively targets cancer cells with minimal toxicity to normal cells. The study attributed this selectivity to the compound's ability to disrupt specific signaling pathways that are hyperactive in cancer cells. These findings were published in the journal Bioorganic & Medicinal Chemistry Letters in early 2024.

The synthesis and scalability of N-[5-(azepane-1-sulfonyl)-2-chlorophenyl]-2-chloroacetamide have also been a focus of recent research. A team of chemists developed a more efficient synthetic route that reduces the number of steps and improves overall yield. This advancement, detailed in a 2023 article in Organic Process Research & Development, is expected to facilitate large-scale production for further clinical evaluation. The new method employs a one-pot reaction strategy, significantly lowering production costs and environmental impact.

Pharmacokinetic studies have provided additional insights into the compound's drug-like properties. Research published in Drug Metabolism and Disposition in late 2023 reported favorable absorption and distribution profiles for N-[5-(azepane-1-sulfonyl)-2-chlorophenyl]-2-chloroacetamide in animal models. The compound demonstrated good oral bioavailability and a reasonable half-life, suggesting its potential as an orally administered therapeutic agent. However, the study also noted areas for improvement in metabolic stability, which are currently being addressed through structural modifications.

Looking ahead, several research groups are investigating the broader applications of N-[5-(azepane-1-sulfonyl)-2-chlorophenyl]-2-chloroacetamide beyond its current focus areas. Preliminary data from unpublished studies suggest potential utility in antimicrobial and antiviral therapies, although these findings require further validation. The compound's versatility and the continuous flow of research findings position it as a promising candidate for multiple therapeutic indications in the coming years.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent